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Compound of Interest

6-Bromo-4-chloro-2-
Compound Name:
methylquinazoline

cat. No.: B1278183

An In-depth Technical Guide to 6-Bromo-4-
chloro-2-methylquinazoline

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and potential applications of 6-Bromo-4-chloro-2-methylquinazoline, a
halogenated quinazoline derivative of interest to researchers and professionals in medicinal
chemistry and drug development.

Chemical Structure and IUPAC Name

6-Bromo-4-chloro-2-methylquinazoline is a heterocyclic aromatic compound featuring a
guinazoline core. The quinazoline scaffold is a bicyclic system composed of a benzene ring
fused to a pyrimidine ring. In this specific molecule, the benzene ring is substituted with a
bromine atom at position 6, and the pyrimidine ring is substituted with a chlorine atom at
position 4 and a methyl group at position 2.

IUPAC Name: 6-bromo-4-chloro-2-methylquinazoline[1]
Chemical Structure:

Caption: 2D Chemical Structure of 6-Bromo-4-chloro-2-methylquinazoline.
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Physicochemical Properties

Detailed experimental data for 6-Bromo-4-chloro-2-methylquinazoline is not widely available

in public literature. The following table summarizes key identifiers and computed properties for

this compound.

Property Value Source
Molecular Formula CoHeBrCIN2 [1][2]
Molecular Weight 257.51 g/mol [2]
IUPAC Name 6-bromo-4-chloro-2- o

methylquinazoline

Canonical SMILES

CC1=NC2=C(C=C(C=C2)Br)C

(=N1)Cl

[1]

Monoisotopic Mass

255.94029 Da

[3]

Predicted XlogP 3.6 [3]
CAS Number 351426-04-5 [2]
Synthesis

A definitive, published experimental protocol for the synthesis of 6-Bromo-4-chloro-2-

methylquinazoline is not readily available. However, a plausible synthetic route can be

inferred from established methods for the preparation of analogous quinazoline derivatives.

The general strategy involves the construction of a 6-bromo-2-methylquinazolin-4(3H)-one

intermediate, followed by chlorination of the 4-oxo group.

Proposed Synthetic Pathway

The synthesis can be envisioned as a two-step process starting from 2-amino-5-bromobenzoic

acid.
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Starting Material Step 1: Cyclization Step 2: Chlorination
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Inhibition

Inhibition of
Downstream Signaling

Receptor Tyrosine Kinases Leads to

(e.g., EGFR, VEGFR)

6-Bromo-4-chloro- N-Arylation 4-Anilinoquinazoline
2-methylquinazoline (e.g., with anilines) Derivatives

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1278183?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

